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Compound of Interest

Compound Name: 2-Chloro-5-(2-furanoyl)pyridine

Cat. No.: B1359350 Get Quote

Introduction
2-Chloro-5-(2-furanoyl)pyridine is a heterocyclic ketone compound featuring a pyridine ring

substituted with a chloro group and a furanoyl moiety. Such structures are of significant interest

in medicinal chemistry and materials science, often serving as key building blocks in the

synthesis of novel pharmaceutical agents and functional materials.[1] The presence of a

chlorinated pyridine ring and a furan group dictates its specific reactivity, stability, and handling

requirements.[2]

This document provides a comprehensive guide for the safe handling, storage, and use of 2-
Chloro-5-(2-furanoyl)pyridine. The protocols herein are designed for researchers, chemists,

and drug development professionals to ensure personnel safety, maintain compound integrity,

and achieve experimental reproducibility. Adherence to these guidelines is critical for mitigating

risks associated with this class of chemical compounds.

Section 1: Compound Profile and Hazard
Identification
A thorough understanding of the compound's properties is the foundation of a robust safety

protocol. While specific data for this exact molecule is limited, its hazards can be inferred from

the structural motifs: a chloropyridine and a furan ring.

1.1: Physicochemical Data
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Property Value Source

Chemical Name 2-Chloro-5-(2-furanoyl)pyridine -

Molecular Formula C₁₀H₆ClNO₂ -

Molecular Weight 207.62 g/mol -

Appearance
Off-white to yellow or brown

solid/powder
Supplier observation

Solubility

Soluble in common organic

solvents like acetone, ether,

and alcohols.[3]

Inferred

1.2: Hazard Classification

Based on analogous structures like 2-chloropyridine and other substituted pyridines, 2-Chloro-
5-(2-furanoyl)pyridine should be treated as a hazardous substance.[4][5]

Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[4][5][6]

Skin Corrosion/Irritation: Causes skin irritation.[4][7]

Eye Damage/Irritation: Causes serious eye damage or irritation.[4][7][8]

Respiratory Irritation: May cause respiratory irritation.[5][7]

Scientist's Note:The furan moiety, while integral to the compound's function, can be susceptible

to ring-opening under certain acidic or oxidative conditions, potentially leading to the formation

of reactive carbonyl species.[9][10] This underscores the importance of controlled storage and

handling conditions to prevent degradation.

Section 2: Risk Assessment and Engineering
Controls
A proactive approach to safety involves implementing engineering controls to minimize

exposure.
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Primary Engineering Control: All handling of 2-Chloro-5-(2-furanoyl)pyridine, including

weighing, dispensing, and transfers, must be conducted within a certified chemical fume

hood.[11] Local exhaust ventilation is crucial to prevent the inhalation of fine powder or

vapors.[12]

Emergency Equipment: Ensure that a safety shower and an eyewash station are readily

accessible and located close to the workstation.[12] Regular functionality checks of this

equipment are mandatory.

Section 3: Personal Protective Equipment (PPE)
Protocol
A comprehensive PPE plan is the primary defense against direct chemical exposure.[13] The

following PPE is mandatory when handling this compound:

Eye and Face Protection: Chemical safety goggles with side shields are required at all times.

[12] A full-face shield must be worn over the goggles during procedures with a high risk of

splashing or powder dispersal.

Hand Protection: Wear appropriate chemical-resistant gloves.[12] Nitrile gloves are a

common choice, but it is crucial to check the manufacturer's compatibility data for chlorinated

and heterocyclic compounds. Always inspect gloves for tears or punctures before use and

practice proper glove removal technique to avoid skin contamination.

Body Protection: A flame-retardant laboratory coat must be worn and kept fully fastened.[13]

For larger-scale operations, a chemical-resistant apron over the lab coat is recommended.

Respiratory Protection: If there is a risk of exceeding exposure limits or if working outside a

fume hood is unavoidable (e.g., during a large spill), a properly fitted respirator with an

appropriate filter for organic vapors and particulates (Type A/P) must be used.[12]

Section 4: Standard Operating Protocol for Handling
and Dispensing
This protocol outlines the step-by-step procedure for safely weighing and preparing a solution

of 2-Chloro-5-(2-furanoyl)pyridine.
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4.1: Preparation and Pre-Handling Checklist

Verify Controls: Confirm the chemical fume hood is operational (check airflow monitor).

Don PPE: Put on all required PPE as detailed in Section 3.

Prepare Workspace: Clean the work surface inside the fume hood. Lay down absorbent,

disposable bench paper.

Assemble Equipment: Gather all necessary equipment (spatulas, weigh boat/paper,

glassware, solvent, magnetic stir bar, etc.) and place it inside the fume hood.

Review SDS: Have the Safety Data Sheet (SDS) for this compound or a similar proxy (e.g.,

2-chloropyridine) accessible for immediate reference.[4]

4.2: Weighing and Dispensing Protocol

Container Acclimation: Before opening, allow the container to equilibrate to the ambient

temperature of the fume hood for at least 20-30 minutes. This prevents condensation of

atmospheric moisture, which could compromise the compound's stability.

Grounding: If transferring large quantities, ensure the container and receiving equipment are

grounded to prevent static discharge.[14]

Dispensing: Carefully open the container. Use a clean, dry spatula to transfer the required

amount of solid to a tared weigh boat.

Pro-Tip:This type of compound can be a fine, static-prone powder. Work slowly and

deliberately to minimize aerosolization. An anti-static gun can be used on the weigh boat

and spatula beforehand.

Container Sealing: Immediately and securely reseal the main container.[12] A tight seal is

crucial to protect the compound from atmospheric moisture and oxygen.[11]

Dissolution: Place the weigh boat with the compound into the designated flask. Use a funnel

to add the solvent, rinsing the weigh boat to ensure a complete quantitative transfer. Add a

stir bar and cap the flask.
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Cleanup: Dispose of the used weigh boat, gloves, and bench paper in the designated solid

hazardous waste container.[13]

Post-Handling: Wipe down the spatula and the work surface with an appropriate solvent

(e.g., isopropanol), disposing of the wipes in the solid waste container. Wash hands

thoroughly after removing PPE.[6]

4.3: Workflow Visualization

The following diagram illustrates the logical flow for the safe handling of 2-Chloro-5-(2-
furanoyl)pyridine.
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Figure 1: Safe Handling Workflow
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Caption: Workflow for the safe handling of 2-Chloro-5-(2-furanoyl)pyridine.
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Section 5: Storage and Stability Guidelines
Proper storage is paramount to preserving the chemical integrity of 2-Chloro-5-(2-
furanoyl)pyridine and ensuring its suitability for long-term research use.

Parameter Recommendation Rationale

Temperature
Store in a cool, dry place.[15]

[16] Recommended: 2-8°C.

Minimizes degradation kinetics

and potential for slow

decomposition.

Atmosphere

Store under an inert

atmosphere (e.g., Argon or

Nitrogen).

The furan ring can be sensitive

to oxidation. An inert

atmosphere prevents oxidative

degradation.[9]

Light

Protect from direct light.[12]

Store in an amber vial or

opaque container.

Pyridine and furan derivatives

can be light-sensitive, leading

to photodecomposition.

Moisture
Keep container tightly closed

in a dry place.[15]

Prevents hydrolysis and

moisture-induced degradation.

The furan ring opening can be

promoted by protic species like

water.[10]

Incompatibilities

Store away from strong

oxidizing agents and strong

acids.[14][15]

Prevents violent reactions and

accelerated decomposition of

the compound.

Scientist's Note:Upon receiving, it is good practice to flush the headspace of the container with

an inert gas like argon before resealing, especially if the compound will be stored for an

extended period. For daily use, consider preparing aliquots in smaller vials to minimize

repeated exposure of the bulk material to the atmosphere.

Section 6: Spill, Exposure, and Emergency
Procedures
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Accidents require immediate and correct responses.[16]

Small Spill (Solid):

Ensure the area is well-ventilated (keep within the fume hood).

Gently sweep or scoop the material into a labeled hazardous waste container. Avoid

raising dust.

Decontaminate the area with a suitable solvent and wash with soap and water.

Skin Contact: Immediately wash the affected area with soap and copious amounts of water

for at least 15 minutes.[12] Remove contaminated clothing. Seek medical attention.[4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open.[13] Remove contact lenses if present and easy to do. Seek immediate medical

attention.

Inhalation: Move the person to fresh air.[6] If breathing is difficult, provide oxygen. Seek

immediate medical attention.

Ingestion: Do NOT induce vomiting.[13] Rinse mouth with water. Seek immediate medical

attention.[8]

Section 7: Waste Disposal
All waste containing 2-Chloro-5-(2-furanoyl)pyridine, including contaminated consumables

(gloves, wipes, weigh boats) and residual chemical, must be treated as hazardous waste.

Segregation: Collect waste in clearly labeled, sealed, and appropriate hazardous waste

containers. Do not mix with incompatible waste streams.

Disposal: Dispose of all waste through a licensed hazardous waste disposal contractor.[13]

Adhere strictly to all local, state, and federal environmental regulations. Never pour chemical

waste down the drain.[16]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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